Cas no 57862-56-3 (Dibutylamine pyrophosphate)

Dibutylamine pyrophosphate structure
Dibutylamine pyrophosphate structure
Product Name:Dibutylamine pyrophosphate
CAS No:57862-56-3
MF:C32H80N4O7P2
MW:694.947731971741
CID:947651
PubChem ID:23077027
Update Time:2025-04-19

Dibutylamine pyrophosphate Chemical and Physical Properties

Names and Identifiers

    • Dibutylamine pyrophosphate
    • dibutylammonium diphosphate salt
    • 57862-56-3
    • VYCIZFXQASTIDY-UHFFFAOYSA-N
    • DTXSID701345078
    • bisbutylammonium pyrophosphate
    • Inchi: 1S/4C8H19N.H4O7P2/c4*1-3-5-7-9-8-6-4-2;1-8(2,3)7-9(4,5)6/h4*9H,3-8H2,1-2H3;(H2,1,2,3)(H2,4,5,6)
    • InChI Key: VYCIZFXQASTIDY-UHFFFAOYSA-N
    • SMILES: P(=O)([O-])([O-])OP(=O)([O-])[O-].[NH2+](CCCC)CCCC.[NH2+](CCCC)CCCC.[NH2+](CCCC)CCCC.[NH2+](CCCC)CCCC

Computed Properties

  • Exact Mass: 694.55022490g/mol
  • Monoisotopic Mass: 694.55022490g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 45
  • Rotatable Bond Count: 24
  • Complexity: 162
  • Covalently-Bonded Unit Count: 5
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 202Ų
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